![molecular formula C15H13ClN2O3S B5682050 N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide](/img/structure/B5682050.png)
N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide
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Overview
Description
N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as CPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPTA is a thioester derivative of 4-chloroacetanilide and 4-nitrobenzyl bromide. It is a white crystalline solid that is soluble in organic solvents and shows promising results in various biological studies.
Mechanism of Action
The mechanism of action of N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide is not fully understood yet. However, it is believed that this compound exerts its biological effects by inhibiting specific enzymes or proteins in the target cells. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes involved in cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in different studies. For example, it has been found to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. In addition, this compound has been shown to inhibit the growth of various cancer cell lines by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide has several advantages as a research tool. It is relatively easy to synthesize and purify. It is also stable under normal laboratory conditions and can be stored for extended periods of time. However, this compound has some limitations as well. It is not very water-soluble, which limits its use in aqueous systems. In addition, this compound may exhibit some toxicity towards certain cell types, which needs to be considered while designing experiments.
Future Directions
There are several future directions that can be explored in the research on N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide. For example, further studies can be conducted to elucidate the exact mechanism of action of this compound. In addition, the potential of this compound as a therapeutic agent for various diseases can be investigated further. Furthermore, the development of novel derivatives of this compound with improved pharmacological properties can be explored.
Conclusion:
In conclusion, this compound is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis of this compound is relatively easy, and it exhibits various biological activities. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide involves the reaction of 4-chloroacetanilide with 4-nitrobenzyl bromide in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide or dimethyl sulfoxide under reflux conditions. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
N-(4-chlorophenyl)-2-[(4-nitrobenzyl)thio]acetamide has been extensively studied for its potential therapeutic applications in various fields of science. It has been found to exhibit antifungal, antibacterial, and anticancer activities. In addition, this compound has been shown to possess anti-inflammatory and antioxidant properties.
Properties
IUPAC Name |
N-(4-chlorophenyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3S/c16-12-3-5-13(6-4-12)17-15(19)10-22-9-11-1-7-14(8-2-11)18(20)21/h1-8H,9-10H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHUJAFJQFUXJET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSCC(=O)NC2=CC=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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